N-{[4'-(piperidin-1-ylsulfonyl)biphenyl-2-yl]methyl}propanamide

• IUPAC Name: N-[[2-(4-piperidin-1-ylsulfonylphenyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C21H26N2O3S/c1-2-21(24)22-16-18-8-4-5-9-20(18)17-10-12-19(13-11-17)27(25,26)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-16H2,1H3,(H,22,24)
• InChI Key: XXFRPXQOVFHCET-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC=CC=C1C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{[4'-(Piperidin-1-ylsulfonyl)biphenyl-2-yl]methyl}propanamide often involves complex reactions that leverage the pharmacophoric groups exemplified in antipsychotic agents. Arylcycloalkylamines, such as phenyl piperidines and their arylalkyl substituents, constitute these groups, highlighting the importance of arylalkyl moieties in improving potency and selectivity at specific receptors (Sikazwe et al., 2009).

Molecular Structure Analysis

The molecular structure of this compound, featuring a biphenyl system linked to a piperidin-1-ylsulfonyl group, exemplifies a common scaffold in medicinal chemistry due to its ability to interact with various biological targets. This interaction is often dictated by the presence of key pharmacophoric groups that enhance binding affinity and selectivity, as seen in studies on ligands for D2-like receptors (Sikazwe et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of this compound can be influenced by its functional groups, with the sulfonyl and amide functionalities playing a crucial role in its interactions and reactions. These groups can participate in nucleophilic substitution reactions, which are fundamental in modifying the compound's structure for specific applications (Pietra & Vitali, 1972).